Cas no 1159826-90-0 (3-BROMO-5,6,7,8-TETRAHYDROISOQUINOLINE)

3-Bromo-5,6,7,8-tetrahydroisoquinoline is a brominated tetrahydroisoquinoline derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable heterocyclic structure, which serves as a valuable scaffold for constructing more complex molecules, particularly in medicinal chemistry. The bromine substituent enhances reactivity, enabling efficient functionalization via cross-coupling or substitution reactions. This compound is particularly useful in the development of bioactive compounds, including potential CNS-targeting agents, due to its structural similarity to pharmacologically active isoquinoline derivatives. Its well-defined reactivity and compatibility with various synthetic methodologies make it a practical choice for researchers seeking to explore novel chemical spaces.

3-BROMO-5,6,7,8-TETRAHYDROISOQUINOLINE structure

1159826-90-0 structure

Product Name:3-BROMO-5,6,7,8-TETRAHYDROISOQUINOLINE

CAS No:1159826-90-0

MF:C₉H₁₀BrN

MW:212.086401462555

MDL:MFCD12400996

CID:5097775

PubChem ID:58631282

Update Time:2026-03-02

3-BROMO-5,6,7,8-TETRAHYDROISOQUINOLINE Chemical and Physical Properties

Names and Identifiers

- 3-BROMO-5,6,7,8-TETRAHYDROISOQUINOLINE
- Isoquinoline, 3-bromo-5,6,7,8-tetrahydro-
- MDL： MFCD12400996
- Inchi： 1S/C9H10BrN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h5-6H,1-4H2
- InChI Key： SUFGZFUKVDHKLI-UHFFFAOYSA-N
- SMILES： C1C2=C(CCCC2)C=C(Br)N=1

Computed Properties

Exact Mass: 210.99966g/mol
Monoisotopic Mass: 210.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 12.9Å²

3-BROMO-5,6,7,8-TETRAHYDROISOQUINOLINE Pricemore >>

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Chemenu	CM228684-1g	3-Bromo-5,6,7,8-tetrahydroisoquinoline	1159826-90-0	95%	1g	$608	2021-08-04
Chemenu	CM228684-5g	3-Bromo-5,6,7,8-tetrahydroisoquinoline	1159826-90-0	95%	5g	$1262	2021-08-04
Chemenu	CM228684-10g	3-Bromo-5,6,7,8-tetrahydroisoquinoline	1159826-90-0	95%	10g	$1730	2021-08-04
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eNovation Chemicals LLC	D780172-1g	3-Bromo-5,6,7,8-tetrahydroisoquinoline	1159826-90-0	95%	1g	$1045	2025-02-20
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